Yttrium oxide
Overview
Description
Yttrium oxide, also known as yttria, is a chemical compound with the formula Y₂O₃. It is an air-stable, white solid substance that is insoluble in water. This compound is known for its high thermal stability, high melting point (approximately 2410°C), and excellent resistance to heat and wear . It is widely used in various industrial applications due to its unique properties.
Preparation Methods
Yttrium oxide can be synthesized through several methods, including:
Hydrothermal Method: This method involves the reaction of yttrium salts with a base under high temperature and pressure conditions to form this compound.
Precipitation Method: Yttrium salts are precipitated using a base, followed by filtration, washing, drying, and calcination to obtain this compound.
Combustion Method: This involves the combustion of yttrium salts with a fuel in the presence of an oxidizer to produce this compound.
Chemical Reactions Analysis
Yttrium oxide undergoes various chemical reactions, including:
Oxidation: Yttrium metal reacts with oxygen to form this compound (4Y + 3O₂ → 2Y₂O₃).
Reduction: This compound can be reduced by strong reducing agents at high temperatures to yield yttrium metal.
Reaction with Acids: This compound reacts with concentrated acids, such as hydrochloric acid, to form yttrium chloride (Y₂O₃ + 6HCl → 2YCl₃ + 3H₂O).
Scientific Research Applications
Yttrium oxide has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of yttrium oxide, particularly in its nanoparticle form, involves the generation of reactive oxygen species (ROS) which cause damage to cell components and membranes. This oxidative stress leads to cell apoptosis, making this compound effective in antimicrobial and anticancer applications . Additionally, this compound’s high dielectric constant and thermal stability make it an excellent host material for rare-earth dopants, enhancing its luminescent properties .
Comparison with Similar Compounds
Yttrium oxide is often compared with other rare-earth oxides such as scandium oxide (Sc₂O₃) and lutetium oxide (Lu₂O₃). While all these compounds share similar high thermal stability and resistance to heat, this compound is unique due to its higher dielectric constant and its widespread use in various high-tech applications . Other similar compounds include yttrium barium copper oxide (YBa₂Cu₃O₇) and yttrium aluminum garnet (Y₃Al₅O₁₂), which are used in superconductors and lasers, respectively .
Properties
IUPAC Name |
oxygen(2-);yttrium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.2Y/q3*-2;2*+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUDFQVOCFDJEEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Y+3].[Y+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Y2O3, O3Y2 |
Source
|
| Record name | yttria | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Yttria | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Yttrium(III) oxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Yttrium(III)_oxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5051573 |
Source
|
| Record name | Yttrium oxide (Y2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5051573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.810 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Pellets or Large Crystals, White solid insoluble in water; [Sax] |
Source
|
| Record name | Yttrium oxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Yttrium oxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2050 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
1314-36-9, 11130-29-3 |
Source
|
| Record name | Yttria | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001314369 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Yttrium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011130293 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Yttrium oxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Yttrium oxide (Y2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5051573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Yttrium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.244 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | Yttrium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.849 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | YTTRIUM OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X8071685XT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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